Cas no 80066-99-5 (3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid)
80066-99-5 structure
Product Name:3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
CAS No:80066-99-5
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD00445255
CID:707595
PubChem ID:614848
Update Time:2025-04-19
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)benzofuran-2-carboxylic acid
- 2-Benzofurancarboxylicacid, 3-(1H-pyrrol-1-yl)-
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
- 3-pyrrol-1-yl-1-benzofuran-2-carboxylic acid
- 3-(1-Pyrrolyl)-1-benzofuran-2-carboxylic acid
- 3-Pyrrol-1-yl-benzofuran-2-carboxylic acid
- 3-pyrrolylbenzo[b]furan-2-carboxylic acid
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid #
- SCHEMBL4931088
- 3W-0301
- J-510435
- SR-01000427164-1
- 80066-99-5
- MFCD00445255
- BRD-K41970377-001-08-8
- MLS000029226
- CHEMBL1341757
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, AldrichCPR
- SMR000010567
- 3-(1H-Pyrrol-1-yl)benzofuran-2-carboxylicacid
- SR-01000427164
- Oprea1_644027
- Oprea1_669454
- DTXSID80346771
- AKOS000103152
- Benzofurane-2-carboxylic acid, 3-(1H-pyrrolidin-1-yl)-
- HMS2412D19
- CS-0312945
- A922637
- Bionet2_001088
- HMS1367B10
- YCTXQBNFNACZHO-UHFFFAOYSA-N
- STK319996
- 3-(pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
-
- MDL： MFCD00445255
- Inchi： 1S/C13H9NO3/c15-13(16)12-11(14-7-3-4-8-14)9-5-1-2-6-10(9)17-12/h1-8H,(H,15,16)
- InChI Key： YCTXQBNFNACZHO-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C2C=CC=CC1=2)N1C=CC=C1
Computed Properties
- Exact Mass: 227.05800
- Monoisotopic Mass: 227.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 413.6±35.0 °C at 760 mmHg
- Flash Point: 203.9±25.9 °C
- Refractive Index: 1.656
- PSA: 55.37000
- LogP: 2.92170
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P954120-10mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P954120-50mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P954120-100mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 100mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-1g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-5g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 5g |
16256CNY | 2021-05-07 | ||
| Chemenu | CM376845-1g |
3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 95%+ | 1g |
$272 | 2024-07-23 | |
| abcr | AB268857-500 mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, 95%; . |
80066-99-5 | 95% | 500 mg |
€315.00 | 2023-07-20 | |
| abcr | AB268857-1 g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, 95%; . |
80066-99-5 | 95% | 1 g |
€478.80 | 2023-07-20 | |
| abcr | AB268857-5 g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, 95%; . |
80066-99-5 | 95% | 5 g |
€1,349.00 | 2023-07-20 | |
| Apollo Scientific | OR32685-1g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 95% | 1g |
£305.00 | 2023-09-02 |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:80066-99-5)3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
Order Number:A922637
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:33
Price ($):618.0
Email:sales@amadischem.com
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80066-99-5)3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
Purity:99%
Quantity:1g
Price ($):618.0